Cas no 1250405-19-6 (N-Benzyl-2-methyl-1,3-propanediamine)

• Product Name: N-Benzyl-2-methyl-1,3-propanediamine
• CAS No: 1250405-19-6
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• MDL: MFCD08276303
• CID: 2083716
• PubChem ID: 87558009
• Update Time: 2025-11-01

N-Benzyl-2-methyl-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-2-methyl-1,3-propanediamine
• N'-benzyl-2-methylpropane-1,3-diamine
• 3-Benzylamino-2-methylpropylamine
• N-(3-Amino-2-methylpropyl)benzylamine
• N/'-benzyl-2-methylpropane-1,3-diamine
• N~1~-Benzyl-2-methylpropane-1,3-diamine
• CS-0362450
• SCHEMBL1717205
• T70173
• 1250405-19-6
• DTXSID10659745
• N1-benzyl-2-methylpropane-1,3-diamine
• B2687
• AKOS011962974
• 932-530-1
• 805-751-5

• MDL： MFCD08276303
• Inchi： 1S/C11H18N2/c1-10(7-12)8-13-9-11-5-3-2-4-6-11/h2-6,10,13H,7-9,12H2,1H3
• InChI Key： RICFCTFKNQIVMT-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)CC(C)CN

Computed Properties

• Exact Mass: 178.14700
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 0.97
• Boiling Point: 284.6±15.0 °C at 760 mmHg
• Flash Point: 146.1±24.0 °C
• PSA: 38.05000
• LogP: 2.46220
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-Benzyl-2-methyl-1,3-propanediamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Benzyl-2-methyl-1,3-propanediamine

Exploring N-Benzyl-2-methyl-1,3-propanediamine (CAS 1250405-19-6): Properties, Applications, and Innovations

N-Benzyl-2-methyl-1,3-propanediamine (CAS 1250405-19-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research. This diamine derivative features a unique benzyl group attached to a methyl-substituted propanediamine backbone, offering versatile reactivity for synthesis. Its molecular structure enables applications in catalysis, ligand design, and as a building block for bioactive molecules. Researchers value its balanced hydrophobicity and amine functionality, which facilitate interactions in complex molecular systems.

Recent trends highlight growing interest in N-Benzyl-2-methyl-1,3-propanediamine for drug discovery and material science. Search engine data reveals frequent queries about its synthesis methods, solubility profiles, and potential as a chelating agent. The compound's stability under physiological conditions makes it particularly relevant for developing targeted therapies, aligning with current demands for precision medicine. Analytical studies confirm its compatibility with common organic solvents, including ethanol and dichloromethane, broadening its utility in laboratory settings.

From a technical perspective, CAS 1250405-19-6 demonstrates remarkable stereochemical flexibility. The methyl group at the 2-position introduces chirality, enabling enantioselective applications. This characteristic has spurred investigations into its use for asymmetric synthesis, particularly in constructing nitrogen-containing heterocycles. Advanced purification techniques, such as column chromatography and recrystallization, yield high-purity material suitable for sensitive reactions. Thermogravimetric analysis indicates decomposition above 200°C, suggesting stability for most synthetic protocols.

Industrial applications of N-Benzyl-2-methyl-1,3-propanediamine are expanding beyond traditional chemistry. Innovations in green chemistry have explored its role in catalytic systems for sustainable transformations. The compound's bifunctional nature allows participation in both nucleophilic and electrophilic reactions, making it valuable for constructing complex architectures. Recent patents describe derivatives of this diamine as key components in polymer modifiers and surface coatings, addressing needs in material durability and performance enhancement.

Quality control protocols for CAS 1250405-19-6 emphasize HPLC analysis and spectroscopic characterization. Fourier-transform infrared spectroscopy (FTIR) confirms characteristic N-H and C-N stretches, while nuclear magnetic resonance (NMR) provides detailed structural verification. These analytical methods ensure batch-to-batch consistency, critical for research reproducibility. Storage recommendations typically suggest anhydrous conditions at ambient temperature to prevent amine oxidation and maintain long-term stability.

The future outlook for N-Benzyl-2-methyl-1,3-propanediamine appears promising, with emerging studies examining its structure-activity relationships in biological systems. Computational chemistry approaches are modeling its interactions with enzyme active sites, potentially unlocking new therapeutic applications. As synthetic methodologies advance, this compound continues to demonstrate value as a versatile intermediate bridging academic research and industrial innovation.